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Compound of Interest

2,3,4,5,6-Pentafluorophenylacetic
Compound Name: d
aci

Cat. No.: B1346565

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
protocols for 2,3,4,5,6-Pentafluorophenylacetic acid (CAS No. 653-21-4). The information is
compiled from various Safety Data Sheets (SDS) to ensure a thorough guide for laboratory and
drug development settings.

Chemical Identification and Physical Properties

2,3,4,5,6-Pentafluorophenylacetic acid is a solid crystalline powder used in laboratory
chemical synthesis.[1][2] Its key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula CsHsFs0:2 [31141[5]

Molecular Weight 226.10 g/mol [2][3][4]
White to almost white powder

Appearance [11121[3114]
or crystal

Melting Point 108-110 °C [11[2][6]

- Soluble in 95% ethanol (50

Solubility [2][4]
mg/mL)

pKa 3.30 £ 0.10 (Predicted) [2][4]

Boiling Point 235.3 £ 35.0 °C (Predicted) [2][4]

Flash Point Not applicable

Hazard Identification and GHS Classification

This chemical is classified as hazardous.[7] The primary routes of exposure are inhalation, skin
contact, and eye contact.[8] The Globally Harmonized System (GHS) classification is
consistent across multiple sources.

Classification Hazard Class Hazard Code Description

Causes skin irritation.

Skin Irritation Category 2 H315
[31[41[9]
o Causes serious eye
Eye Irritation Category 2A H319 o
irritation.[3][4][9]
Specific Target Organ ]
- . May cause respiratory
Toxicity (Single Category 3 H335 T
irritation.[4][9]
Exposure)

Signal Word:Warning[2][3][4]

Hazard Pictogram:
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e GHSO07 (Exclamation Mark)[2][9]

Precautionary Statements (Selected):[1][2][4]

e P261: Avoid breathing dust.

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile

The toxicological properties of 2,3,4,5,6-Pentafluorophenylacetic acid have not been fully
investigated.[10] However, the available data indicates the following:

o Acute Effects: Harmful effects are primarily irritant. It is known to cause skin irritation, serious
eye irritation, and respiratory tract irritation.[4][9]

o Chronic Effects: No information on chronic effects, carcinogenicity, or teratogenicity is
available.[1][9]

Experimental Protocols The specific experimental studies used to classify this chemical are not
detailed in the provided safety data sheets. Standardized tests, such as those established by
the OECD, are typically used to determine GHS classifications. For instance:

o OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test involves applying the
substance to the skin of an animal (typically a rabbit) and observing for effects like erythema
and edema over a set period.
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o OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This guideline describes a
procedure where the substance is applied to the eye of an animal to assess ocular lesions
and their reversibility.

o OECD Test Guideline 403 (Acute Inhalation Toxicity): This test evaluates the toxicity of a
substance when inhaled over a short period.

It is important to note that these are general descriptions of standard methodologies, not a
confirmation that these specific tests were performed for this compound.

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of exposure. The following workflows
outline the necessary steps.

First Aid Workflow for Exposure

1. Move to fresh air.
2. If not breathing, give artificial respiration.

W» 3. Keep comfortable.
Assess Situation 1. Wash with plenty of soap and water.
Ensure own safety first @ 2. Remove contaminated clothing. iffrritation persist: ¢

3. Wash clothing before reuse.

W, 1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses if present and easy to do.
3. Continue rinsing.

@ = 1. Do NOT induce vomiting.

2. Clean mouth with water.
3. Give 2-4 cupfuls of milk or water.

Get Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure.
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Detailed First Aid Measures:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][9] If the person is not breathing, provide artificial respiration.[1][9] Seek medical
attention if you feel unwell.[1]

» Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing.[1][9] If skin irritation occurs, get medical advice.[1][9]

o Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, including
under the eyelids.[1][9] If present and easy to do, remove contact lenses.[1][9] If eye irritation
persists, seek medical attention.[1]

 Ingestion: Do not induce vomiting.[9] Clean the mouth with water and have the person drink
plenty of water afterwards.[1][7] Never give anything by mouth to an unconscious person and
seek medical attention.[9]

Accidental Release and Fire-Fighting Measures

Proper containment and cleanup are essential to prevent environmental contamination and
further exposure.

Accidental Spill Response Workflow
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Accidental Spill Response Protocol

Spill Detected

Ensure Adequate Ventilation
Evacuate unnecessary personnel

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain the Spill
Avoid making dust

l

Sweep or shovel material into a
suitable, closed container for disposal

l

Clean Spill Area

Dispose of waste according to
local, regional, and national regulations

Spill Secured

Click to download full resolution via product page

Caption: Accidental Spill Response Protocol.
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment (PPE).[1][9] Avoid breathing dust and prevent contact with skin and eyes.[1]

e Environmental Precautions: Do not let the product enter drains or public waters.[9]

o Methods for Cleaning Up: Sweep up the solid material and shovel it into a suitable container
for disposal.[1][9] Minimize the generation of dust.[9]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9] Use extinguishing media appropriate for the surrounding fire.[9]

o Specific Hazards: During a fire, hazardous decomposition products may be generated,
including carbon monoxide (CO), carbon dioxide (CO2z), and gaseous hydrogen fluoride (HF).

[1]°]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with pressure-demand.[1]

Handling, Storage, and Exposure Control

Adherence to proper handling and storage protocols is crucial for maintaining chemical stability
and ensuring personnel safety.

General Chemical Handling Logic
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Safe Chemical Handling and Storage Logic

Assess Hazards
(Read SDS)

Implement Engineering Controls
(Ventilation, Eyewash Station)

Wear Appropriate PPE

Handling Procedure

v

Avoid contact with skin and eyes.
Do not breathe dust. Storage
Wash hands after handling.

Keep container tightly closed.
Store in a cool, dry, well-ventilated area. Check Incompatibilities
Store locked up.

v

Strong Oxidizing Agents
Strong Acids/Bases
Strong Reducing Agents

Click to download full resolution via product page

Caption: Safe Chemical Handling and Storage Logic.

Exposure Controls:
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» Engineering Measures: Use only outdoors or in a well-ventilated area.[1] Ensure that

eyewash stations and safety showers are located close to the workstation.[1][9]

» Personal Protective Equipment (PPE):

Protection

Specification

Source

Eye/Face

Wear appropriate protective
eyeglasses or chemical safety
goggles (e.g., EN166).

[1]9]

Skin

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]9]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
type N95 (US) dust mask is

recommended.

[11]

Handling and Storage:

» Handling: Avoid contact with skin and eyes and avoid breathing dust.[1] Wash hands and

any exposed skin thoroughly after handling.[1]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store

locked up.[1]

» Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1][9]

Stability and Reactivity

e Reactivity: The product is not known to be reactive under normal conditions.[1][7]
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Chemical Stability: Stable under normal storage and handling conditions.[1][7][9]

Hazardous Reactions: No hazardous reactions have been reported under normal
processing.[1][7]

Conditions to Avoid: Incompatible products.[1][7]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide, carbon dioxide, and gaseous hydrogen fluoride.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346565#2-3-4-5-6-pentafluorophenylacetic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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